Cas no 897487-72-8 (1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2-methylpropan-1-one)

• Product Name: 1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2-methylpropan-1-one
• CAS No: 897487-72-8
• MF: C₁₇H₂₃N₃O₂S
• MW: 333.448422670364
• CID: 5481167
• Update Time: 2025-10-08

1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-methylpropan-1-one
• 1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2-methylpropan-1-one

• Inchi： 1S/C17H23N3O2S/c1-11(2)16(21)19-7-9-20(10-8-19)17-18-14-13(22-4)6-5-12(3)15(14)23-17/h5-6,11H,7-10H2,1-4H3
• InChI Key： YDFNNEWBHHVXRO-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(OC)C=CC(C)=C3S2)CC1)(=O)C(C)C

Additional information on 1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2-methylpropan-1-one

Chemical Compound CAS No 897487-72-8: 1-[4-(4-Methoxy-7-Methyl-1,3-Benzothiazol-2-Yl)piperazin-1-Yl]-2-Methylpropan-1-One

Chemical Compound CAS No 897487 refers to the compound known as 1-[4-(4-Methoxy-7-Methyl-1,3-Benzothiazol-2-Yl)piperazin-1-Yl]-2-Methylpropan-1-One. This compound is a complex organic molecule with a unique structure that combines a benzothiazole ring system with a piperazine moiety and a ketone group. The benzothiazole ring system is a heterocyclic aromatic compound that is widely used in various applications due to its stability and reactivity under different conditions.

The structure of this compound is characterized by the presence of a piperazine ring, which is a six-membered ring containing two nitrogen atoms at positions 1 and 4. The piperazine moiety is connected to the benzothiazole ring through a methylene group (-CH₂-) at position 2 of the benzothiazole ring. Additionally, the benzothiazole ring has substituents at positions 4 and 7: a methoxy group (-OCH₃) at position 4 and a methyl group (-CH₃) at position 7. The ketone group (-CO-) is attached to the piperazine ring at position 1.

Recent studies have shown that compounds with similar structures exhibit potential biological activities, particularly in the field of pharmacology. The benzothiazole moiety is known for its ability to interact with various biological targets, such as enzymes and receptors, making it a valuable component in drug design. The piperazine ring, on the other hand, is often used as a linker or as part of bioisosteric replacements in drug molecules due to its flexibility and ability to form hydrogen bonds.

The presence of the methoxy group in this compound introduces electron-donating effects into the aromatic system, which can influence the electronic properties of the molecule and potentially enhance its bioavailability or target specificity. Similarly, the methyl group at position 7 contributes to the steric bulk of the molecule, which may play a role in modulating its pharmacokinetic properties.

Research into compounds like CAS No 897487 has been driven by their potential applications in treating various diseases. For instance, derivatives of benzothiazoles have been explored for their anti-inflammatory, antitumor, and antimicrobial activities. The combination of these functional groups in CAS No 897487 suggests that it may have diverse biological activities that warrant further investigation.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The benzothiazole core can be synthesized via cyclization reactions involving appropriate thioamide precursors and aldehyde or ketone groups under acidic conditions. The piperazine moiety can be introduced through nucleophilic substitution or coupling reactions with suitable intermediates.

The ketone group in this compound makes it susceptible to nucleophilic attacks, which can be exploited in further chemical transformations to introduce additional functional groups or modify existing ones for specific applications. This versatility highlights the potential of CAS No 897487 as a building block for more complex molecules with tailored properties.

From an analytical standpoint, CAS No 897487 can be characterized using various spectroscopic techniques such as UV-vis spectroscopy, IR spectroscopy, NMR spectroscopy (¹H NMR and ¹³C NMR), and mass spectrometry (MS). These techniques provide insights into the molecular structure, purity, and stability of the compound under different conditions.

In conclusion, CAS No 897487 represents an interesting compound with potential applications in drug discovery and development due to its unique structural features and biological activity profiles. Continued research into this compound's properties will undoubtedly shed more light on its utility in various therapeutic areas.